molecular formula C6H12O2S B1466023 4-(Methylsulfanyl)pentanoic acid CAS No. 75974-59-3

4-(Methylsulfanyl)pentanoic acid

Cat. No. B1466023
CAS RN: 75974-59-3
M. Wt: 148.23 g/mol
InChI Key: XFPKXJGAGPLNNE-UHFFFAOYSA-N
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Description

4-(Methylsulfanyl)pentanoic acid is an organic compound with the molecular weight of 148.23 . It is a liquid at room temperature .


Synthesis Analysis

A green and sustainable process for the synthesis of pentanoic acid from the lignocellulosic derivable γ-valerolactone with formic acid with a bifunctional catalyst was presented . This work demonstrated the one-pot catalytic conversion of an aqueous solution containing levulinic acid with formic acid towards pentanoic acid .


Molecular Structure Analysis

The IUPAC name for 4-(Methylsulfanyl)pentanoic acid is 1S/C6H12O2S/c1-5(9-2)3-4-6(7)8/h5H,3-4H2,1-2H3,(H,7,8) . The InChI key is XFPKXJGAGPLNNE-UHFFFAOYSA-N .


Physical And Chemical Properties Analysis

4-(Methylsulfanyl)pentanoic acid is a liquid at room temperature . The storage temperature is room temperature .

Scientific Research Applications

Biochemistry Research

This compound may be used in biochemistry research to study its interaction with biological molecules, such as proteins or DNA. It could help in understanding the role of sulfur-containing compounds in biological systems or in the design of biomimetic molecules.

Each of these applications leverages the unique chemical properties of 4-(Methylsulfanyl)pentanoic acid, and ongoing research may uncover even more innovative uses for this compound .

Safety and Hazards

The safety information for 4-(Methylsulfanyl)pentanoic acid includes several hazard statements such as H302, H312, H315, H318, H332, and H335 . The signal word is “Danger” and there are several precautionary statements including P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P363, P403+P233, P405, and P501 .

properties

IUPAC Name

4-methylsulfanylpentanoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H12O2S/c1-5(9-2)3-4-6(7)8/h5H,3-4H2,1-2H3,(H,7,8)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XFPKXJGAGPLNNE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(CCC(=O)O)SC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H12O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

148.23 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(Methylsulfanyl)pentanoic acid

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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